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Compound of Interest

Compound Name: FGFR1 inhibitor-17

Cat. No.: B15583032 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with FGFR1 inhibitor-17. The following procedures are

designed to ensure a safe laboratory environment and proper handling from receipt to disposal.

Hazard Identification and Health Effects
FGFR1 inhibitor-17 is a potent, orally active, irreversible inhibitor of Fibroblast Growth Factor

Receptor (FGFR).[1] While specific toxicological data for FGFR1 inhibitor-17 is not readily

available, its biological activity necessitates careful handling to minimize exposure.[2] Potential

routes of exposure include inhalation, ingestion, and skin or eye contact. As with other potent

small molecule inhibitors, it should be treated as a hazardous compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. Based on general guidelines for handling hazardous research

compounds, the following PPE is recommended.[2][3]
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PPE Category Specific Recommendations

Gloves

Two pairs of chemotherapy-tested nitrile gloves

meeting ASTM D6978 standard are required.

Change gloves regularly and immediately if

contaminated, torn, or punctured.[3]

Gown
A disposable, solid-front gown with tight-fitting

cuffs should be worn.

Eye Protection
ANSI-rated safety glasses with side shields or

chemical splash goggles are mandatory.

Respiratory

For procedures that may generate dust or

aerosols (e.g., weighing, preparing stock

solutions), a NIOSH-approved respirator (e.g.,

N95 or higher) is recommended.

Footwear Closed-toe shoes are required in the laboratory.

Safe Handling and Storage
Proper handling and storage are crucial to prevent accidental exposure and maintain the

integrity of the compound.

Engineering Controls: All handling of FGFR1 inhibitor-17, especially the weighing of the

solid form and preparation of stock solutions, should be conducted in a designated area

within a containment primary engineering control (C-PEC), such as a certified Class II

Biological Safety Cabinet (BSC) or a containment ventilated enclosure (fume hood).[3]

Handling: Handle in a well-ventilated place.[2] Avoid contact with skin and eyes, and prevent

the formation of dust and aerosols.[2] Use dedicated equipment (e.g., spatulas, weighing

paper, tubes) for handling the compound. A spill kit should be readily available in the

handling area.[3]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep

away from direct sunlight and sources of ignition.[4] Recommended storage temperature is
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typically at room temperature in the continental US, but may vary elsewhere; always refer to

the Certificate of Analysis for specific storage conditions.[1]

First Aid Measures
In case of exposure, immediate action is critical.[2]

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spill and Disposal Procedures
Spill Management:

Evacuate personnel to safe areas.[4]

Wear full personal protective equipment, including respiratory protection.[4]

Prevent further leakage or spillage if it is safe to do so.[2]

For solid spills, carefully collect the material without creating dust.
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For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[4]

Decontaminate the spill area and equipment by scrubbing with alcohol.[4]

Collect all contaminated materials in a suitable, closed container for disposal.[2]

Disposal Plan: All disposable PPE and materials that come into contact with FGFR1 inhibitor-
17 should be considered hazardous waste.[3] The material can be disposed of by removal to a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2] Do

not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2] Do not discharge to

sewer systems.[2] Containers should be triple-rinsed (or equivalent) and can then be offered for

recycling or reconditioning, or punctured to make them unusable for other purposes and

disposed of in a sanitary landfill.[2]

Visual Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling FGFR1
inhibitor-17 in a laboratory setting.
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Caption: Workflow for Safe Handling of FGFR1 Inhibitor-17.
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FGFR Signaling Pathway and Inhibitor Action
FGFR1 inhibitor-17 acts on the Fibroblast Growth Factor Receptor signaling pathway, which is

crucial for various cellular processes. Understanding this pathway provides context for the

inhibitor's potent biological activity.
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Caption: Simplified FGFR Signaling Pathway and Point of Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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